Cas no 39620-99-0 (3-Pyridinecarbonitrile, 2,6-dichloro-5-ethyl-4-methyl-)

• Product name: 3-Pyridinecarbonitrile, 2,6-dichloro-5-ethyl-4-methyl-
• CAS No: 39620-99-0
• MF: C₉H₈Cl₂N₂
• MW: 215.079219818115
• CID: 1510066
• PubChem ID: 85807466

3-Pyridinecarbonitrile, 2,6-dichloro-5-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2,6-dichloro-5-ethyl-4-methyl-
• 2,6-dichloro-5-ethyl-4-methylnicotinonitrile
• 39620-99-0

• Inchi： InChI=1S/C9H8Cl2N2/c1-3-6-5(2)7(4-12)9(11)13-8(6)10/h3H2,1-2H3
• InChI Key： NLXWZYUCPXDINI-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=C(N=C1Cl)Cl)C#N)C

Computed Properties

• Exact Mass: 214.00664
• Monoisotopic Mass: 214.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 36.68